Sodium thioantimonate

Specification

• CAS No.: 13776-84-6
• Molecular Formula: H3Na3O3SSb
• Molecular Weight: 273.82 g/mol
• Standard InChI: InChI=1S/3Na.3H2S.S.Sb/h;;;3*1H2;;/q3*+1;;;;;/p-3
• Standard InChI Key: SCXPWWQTOZMUQG-UHFFFAOYSA-K
• SMILES: [Na+].[Na+].[Na+].[SH-].[SH-].[SH-].S=[Sb]
• Canonical SMILES: [Na+].[Na+].[Na+].[SH-].[SH-].[SH-].S=[Sb]

Introduction

Chemical Identity and Basic Characteristics

Sodium thioantimonate is an inorganic sulfosalt with the chemical formula Na₃SbS₄. It belongs to the class of thioantimonates, which are compounds containing the thioantimonate anion (SbS₄³⁻). The compound is commonly known as Schlippe's salt, named after its discoverer.

Nomenclature and Identification

Parameter	Value
Chemical Formula	Na₃SbS₄
CAS Registry Number	13776-84-6 (anhydrous), 10101-91-4 (nonahydrate)
Synonyms	Schlippe's salt, Sodium sulfantimonate, Sodium thioantimonide, Trisodium tetrathioantimonate
Molecular Weight	272.99 g/mol (anhydrous), 481.13 g/mol (nonahydrate)
Structure	Contains tetrahedral SbS₄³⁻ anion

The compound exists primarily in two forms: the anhydrous form (Na₃SbS₄) and the nonahydrate form (Na₃SbS₄·9H₂O), with the latter being more commonly encountered in laboratory settings.

Physical and Chemical Properties

Sodium thioantimonate exhibits distinct physical and chemical properties that make it suitable for various applications. Understanding these properties is crucial for its effective utilization in research and practical applications.

Physical Properties

Property	Value
Appearance	Yellow or colorless crystals
Melting Point	87°C
Boiling Point	Decomposes at 234°C
Density	1.806 g/cm³
Water Solubility	13.4 g/100g H₂O (0°C), 27.9 g/100g H₂O (20°C), 88.3 g/100g H₂O (80°C)
Alcohol Solubility	Insoluble

The nonahydrate form crystallizes as colorless to yellow crystals with high solubility in water. Upon exposure to air, the crystals may develop a reddish-brown coating due to the formation of antimony sulfide.

Chemical Properties and Reactivity

Sodium thioantimonate exhibits several notable chemical properties:

• It dissolves readily in water to form the tetrahedral SbS₄³⁻ ion

• It is decomposed by weak acids, including dilute hydrochloric acid

• The decomposition with acids leads to the formation of antimony pentasulfide (Sb₂S₅)

• The reaction with acids can be represented as:

  2Na₃SbS₄ + 6HCl → Sb₂S₅ + 6NaCl + 3H₂S

• It maintains a strong alkaline reaction in aqueous solutions

Synthesis Methods

Several methods have been developed for the synthesis of sodium thioantimonate, with recent innovations focusing on more efficient and environmentally friendly processes.

Traditional Synthetic Routes

The traditional synthesis of sodium thioantimonate nonahydrate involves the reaction of antimony trisulfide, elemental sulfur, and an aqueous sulfide source. The reaction can be represented as:

3Na₂S + 2S + Sb₂S₃ + 18H₂O → 2Na₃SbS₄·9H₂O

Alternatively, sodium sulfide can be generated in situ by reacting sodium hydroxide with sulfur:

Sb₂S₃ + 8NaOH + 6S → 2Na₃SbS₄ + Na₂SO₄ + 4H₂O

High-Energy Ball Milling Method

A significant advancement in the synthesis of sodium thioantimonate is the high-energy ball milling technique, which offers several advantages over traditional methods:

• Achieves approximately 90% yield in only four hours

• Produces high-purity sodium thioantimonate nonahydrate

• Avoids the generation of toxic hydrogen sulfide gas

• Ensures single-phase purity of the final product

This innovative synthesis method has been rigorously validated through high-resolution X-ray diffraction, pair distribution function analysis, and energy dispersive spectrometry. Additionally, thermogravimetric analysis and differential scanning calorimetry have been employed to study the dehydration and rehydration properties of the compound.

Applications in Advanced Materials

Sodium thioantimonate has found significant applications in various fields, with its use in solid-state electrolytes for batteries being particularly noteworthy.

Solid-State Electrolytes for Sodium-Ion Batteries

The most promising application of sodium thioantimonate is as a solid-state electrolyte in sodium-ion batteries. Its high ionic conductivity makes it an excellent candidate for next-generation energy storage systems. The key advantages in this application include:

• High room temperature ionic conductivity

• Excellent electrochemical stability

• Compatibility with sodium metal anodes

• Potential for safer battery designs compared to conventional liquid electrolytes

Recent studies have demonstrated that tungsten-doped variants exhibit significantly enhanced properties, making them particularly promising for practical applications.

Tungsten-Doped Sodium Thioantimonate Electrolytes

Heavily tungsten-doped sodium thioantimonate solid-state electrolytes represent a breakthrough in improving ionic conductivity. Two specific compositions have shown exceptional properties:

Composition	Ionic Conductivity (at RT)	Activation Energy	Crystal Structure
Na₂.₈₉₅W₀.₃Sb₀.₇S₄	24.2 mS/cm	0.09 eV	Pseudo-cubic
Na₂.₇W₀.₃Sb₀.₇S₄	14.5 mS/cm	0.12 eV	Orthorhombic

These tungsten-doped variants feature 30% W content, which far exceeds the 10-12% reported in previous studies. The exceptionally low activation energy for sodium ion diffusion is attributed to a combination of multiple diffusion mechanisms, including vacancy defects, strongly correlated modes, and excessive Na-ions.

At temperatures as low as -15°C, Na₂.₈₉₅W₀.₃Sb₀.₇S₄ still displays a total ionic conductivity of 5.5 mS/cm, highlighting its potential for operation in various environmental conditions.

Battery Performance

All-solid-state batteries (ASSBs) using Na₂.₈₉₅W₀.₃Sb₀.₇S₄ as the primary solid-state electrolyte and sodium sulfide (Na₂S) as cathode have achieved impressive performance metrics:

• Reversible capacity of 400 mAh/g

• Enhanced cycling stability

• Improved rate capability compared to conventional electrolytes

Structural Characteristics and Modifications

Understanding the structural properties of sodium thioantimonate is crucial for optimizing its performance in various applications.

Crystal Structure

The crystal structure of sodium thioantimonate varies depending on its form:

• The anhydrous form typically adopts a tetragonal structure

• The nonahydrate form features a more complex structure with water molecules coordinated to sodium ions

• Tungsten doping can induce structural transitions to pseudo-cubic or orthorhombic forms

Mechanochemical Effects

Recent studies have investigated the effects of mechanochemistry on sodium thioantimonate solid electrolytes. Key findings include:

• Ball milling induces a tetragonal-to-cubic crystal phase transition in Na₃SbS₄, resulting in increased Na⁺ conductivity

• In tungsten-doped variants (Na₂.₈₈Sb₀.₈₈W₀.₁₂S₄), mechanochemical treatment can reduce Na⁺ conductivity due to the formation of WS₂ phase

• Mechanochemical treatment alters the surface morphology of densified Na₂.₈₈Sb₀.₈₈W₀.₁₂S₄ pellets, providing better contact at the solid electrolyte/Na interface

These findings highlight the importance of processing methods in optimizing the performance of sodium thioantimonate-based materials.